Cas no 100304-95-8 (N-(2,6-dimethylphenyl)-1-(3-methoxythiophen-2-yl)methanimine)

• Product Name: N-(2,6-dimethylphenyl)-1-(3-methoxythiophen-2-yl)methanimine
• CAS No: 100304-95-8
• MF: C₁₄H₁₅NOS
• MW: 245.340002298355
• CID: 1125341
• PubChem ID: 15063291
• Update Time: 2025-04-20

N-(2,6-dimethylphenyl)-1-(3-methoxythiophen-2-yl)methanimine Chemical and Physical Properties

Names and Identifiers

• N-(2,6-dimethylphenyl)-1-(3-methoxythiophen-2-yl)methanimine
• ACMC-20m3cr
• Benzenamine, N-[(3-methoxy-2-thienyl)methylene]-2,6-dimethyl-
• N&lt
• (3-methoxy-2-thienyl)methylene&gt
• -2,6-dimethylaniline
• N-&lt
• AGN-PC-003LDR
• CTK0G8940
• ACMC-20m3cr; Benzenamine, N-[(3-methoxy-2-thienyl)methylene]-2,6-dimethyl-; N< (3-methoxy-2-thienyl)methylene> -2,6-dimethylaniline; N-< (3-Methoxy-2-thienyl)methylene> -2,6-dimethylaniline; AGN-PC-003LDR; CTK0G8940;
• DTXSID50567719
• (E)-N-(2,6-Dimethylphenyl)-1-(3-methoxythiophen-2-yl)methanimine
• 100304-95-8

• Inchi： 1S/C14H15NOS/c1-10-5-4-6-11(2)14(10)15-9-13-12(16-3)7-8-17-13/h4-9H,1-3H3/b15-9+
• InChI Key： KTICILXHBLOUQC-OQLLNIDSSA-N
• SMILES： S1C=CC(=C1/C=N/C1C(C)=CC=CC=1C)OC

Computed Properties

• Exact Mass: 245.08755
• Monoisotopic Mass: 245.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 21.59
• LogP: 4.12410